Cas no 1214352-72-3 (5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine)
5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-3-fluoro-2-(2-fluorophenyl)pyridine
- 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine
-
- Inchi: 1S/C11H6ClF2N/c12-7-5-10(14)11(15-6-7)8-3-1-2-4-9(8)13/h1-6H
- InChI Key: DJNIZMLYYJMXOV-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(=C1)F)C1C=CC=CC=1F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 215
- XLogP3: 3.3
- Topological Polar Surface Area: 12.9
5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025436-250mg |
5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine |
1214352-72-3 | 97% | 250mg |
$686.80 | 2023-09-04 | |
| Alichem | A023025436-500mg |
5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine |
1214352-72-3 | 97% | 500mg |
$1019.20 | 2023-09-04 | |
| Alichem | A023025436-1g |
5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine |
1214352-72-3 | 97% | 1g |
$1663.20 | 2023-09-04 |
5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine
Introduction to 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine (CAS No. 1214352-72-3)
5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine, a compound with the CAS number 1214352-72-3, is a highly versatile and structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its chloro, fluoro, and phenyl substituents on a pyridine ring, exhibits a range of properties that make it an attractive candidate for various applications, particularly in drug discovery and development.
The chemical structure of 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine is defined by its aromatic pyridine core, which is substituted with a 5-chloro group, a 3-fluoro group, and a 2-fluorophenyl group. The presence of these substituents imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The chloro and fluoro substituents are known to modulate the lipophilicity and metabolic stability of the compound, while the phenyl group enhances its hydrophobicity and potential for binding to biological targets.
In recent years, 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its use as an intermediate in the synthesis of drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases. The compound's ability to serve as a versatile building block in organic synthesis has made it an essential tool for chemists working on the design and optimization of drug candidates.
A notable example of the application of 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use in the synthesis of inhibitors for kinases, which are crucial enzymes in cell signaling pathways and are often dysregulated in cancer. The structural features of 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine allow it to form stable complexes with these enzymes, thereby inhibiting their activity and potentially leading to therapeutic benefits.
Beyond its role as an intermediate in drug synthesis, 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine has also shown promise as a ligand for various receptors. Studies have demonstrated its ability to bind to G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating conditions such as cardiovascular diseases and psychiatric disorders. The compound's binding affinity and selectivity for these receptors make it a valuable tool for understanding receptor-ligand interactions and developing more effective treatments.
In addition to its pharmacological applications, 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine has been investigated for its potential use in imaging technologies. Its unique electronic properties make it suitable for use as a contrast agent in magnetic resonance imaging (MRI) and positron emission tomography (PET). These imaging techniques are critical for diagnosing and monitoring various diseases, and the ability to develop new contrast agents can significantly enhance their diagnostic capabilities.
The synthesis of 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine has been optimized through various methods, including palladium-catalyzed cross-coupling reactions and multistep synthetic routes. These methods have been refined to improve yield, purity, and scalability, making it feasible for large-scale production. The availability of high-purity 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine is crucial for ensuring the reliability and reproducibility of research findings.
In conclusion, 5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine (CAS No. 1214352-72-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents, imaging agents, and other advanced applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on human health and well-being.
1214352-72-3 (5-Chloro-3-fluoro-2-(2-fluorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)